Cas no 1610379-67-3 ((Z)-(1-Amino-2-{(tert-butoxy)carbonylamino}ethyl-idene)amino 5-fluoro-2-(trifluoromethyl)benzoate)

• Product Name: (Z)-(1-Amino-2-{(tert-butoxy)carbonylamino}ethyl-idene)amino 5-fluoro-2-(trifluoromethyl)benzoate
• CAS No: 1610379-67-3
• MF: C₁₅H₁₇F₄N₃O₄
• MW: 379.306797742844
• CID: 4608991
• Update Time: 2025-07-02

(Z)-(1-Amino-2-{(tert-butoxy)carbonylamino}ethyl-idene)amino 5-fluoro-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-(1-Amino-2-{[(tert-butoxy)carbonyl]amino}ethyl-idene)amino 5-fluoro-2-(trifluoromethyl)ben
• (Z)-(1-Amino-2-{[(tert-butoxy)carbonyl]amino}ethyl-idene)amino 5-fluoro-2-(trifluoromethyl)benzoate
• Benzoic acid, 5-fluoro-2-(trifluoromethyl)-, [2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-iminoethyl]azanyl ester
• (Z)-(1-Amino-2-{(tert-butoxy)carbonylamino}ethyl-idene)amino 5-fluoro-2-(trifluoromethyl)benzoate

• Inchi： 1S/C15H17F4N3O4/c1-14(2,3)25-13(24)21-7-11(20)22-26-12(23)9-6-8(16)4-5-10(9)15(17,18)19/h4-6H,7H2,1-3H3,(H2,20,22)(H,21,24)
• InChI Key： YOPGASYXAPSNFT-UHFFFAOYSA-N
• SMILES： C(ONC(=N)CNC(OC(C)(C)C)=O)(=O)C1=CC(F)=CC=C1C(F)(F)F

Additional information on (Z)-(1-Amino-2-{(tert-butoxy)carbonylamino}ethyl-idene)amino 5-fluoro-2-(trifluoromethyl)benzoate

Comprehensive Overview of (Z)-(1-Amino-2-{(tert-butoxy)carbonylamino}ethyl-idene)amino 5-fluoro-2-(trifluoromethyl)benzoate (CAS No. 1610379-67-3)

The compound (Z)-(1-Amino-2-{(tert-butoxy)carbonylamino}ethyl-idene)amino 5-fluoro-2-(trifluoromethyl)benzoate (CAS No. 1610379-67-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-fluoro-2-(trifluoromethyl)benzoate moiety and a (tert-butoxy)carbonylamino group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in targeted drug discovery.

In recent years, the demand for fluorinated compounds like 1610379-67-3 has surged, driven by their enhanced metabolic stability and bioavailability. This compound's trifluoromethyl group is particularly noteworthy, as it often improves binding affinity and selectivity in drug candidates. A growing body of literature highlights its utility in medicinal chemistry, especially in the design of small-molecule therapeutics for oncology and CNS disorders. These applications resonate with popular search queries such as "fluorinated drug intermediates" and "Boc-protected amino derivatives," reflecting its relevance in cutting-edge research.

The Z-configuration of the imine bond in 1610379-67-3 is critical for its stereochemical properties, influencing its interactions with biological targets. This aspect has sparked discussions in forums and publications about stereoselective synthesis—a hot topic in organic chemistry. Additionally, the compound's Boc-protected amine functionality offers versatility in peptide coupling reactions, addressing common challenges in peptide-based drug development. Such features make it a frequent subject in searches like "Boc-amine applications" and "Z-imine stability," underscoring its practical importance.

From a synthetic perspective, 1610379-67-3 exemplifies advancements in green chemistry, as researchers explore solvent-free or catalytic methods to produce it efficiently. This aligns with global interest in sustainable chemical processes, a recurring theme in academic and industrial queries. Moreover, its compatibility with high-throughput screening platforms has positioned it as a candidate for fragment-based drug design, another trending area in pharmaceutical R&D. These attributes contribute to its prominence in databases like PubChem and Reaxys, where users often seek "CAS 1610379-67-3 applications."

In conclusion, (Z)-(1-Amino-2-{(tert-butoxy)carbonylamino}ethyl-idene)amino 5-fluoro-2-(trifluoromethyl)benzoate represents a convergence of structural ingenuity and functional adaptability. Its relevance to contemporary research themes—such as fluorine chemistry, peptide modifications, and sustainable synthesis—ensures its continued exploration in scientific literature and patent filings. For laboratories focused on innovative drug discovery, this compound offers a robust toolkit to address complex therapeutic challenges.